Cas no 61098-37-1 (ethyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate)

• Product Name: ethyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
• CAS No: 61098-37-1
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD13151991
• CID: 492029
• PubChem ID: 12366074
• Update Time: 2025-05-23

ethyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-, ethyl ester
• ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate
• Ethyl 7-chloropyrazolo[1,5-a]pyriMidine-5-carboxylate, 97
• AG-G-22309
• CTK2E7066
• ethyl 7-chloro-8-hydropyrazolo[1,5-a]pyrimidine-5-carboxylate
• MO08583
• MolPort-009-013-810
• SBB096880
• XZOUEGUVGJXUHL-UHFFFAOYSA-N
• AK151726
• AX8288291
• 7-chloropyrazolo-[1,5-a]-pyrimidine-5-carboxylic acid ethyl ester
• 7-chloro-pyrazolo-[1,5-a]-pyrimidine-5-carboxylic acid ethyl ester
• SCHEMBL897271
• CS-0080445
• DS-9626
• DA-04433
• Ethyl 7-chloropyrazolo[1,5-a]pyriMidine-5-carboxylate, 97%
• 61098-37-1
• DTXSID00494480
• SY239518
• AKOS024258205
• ethyl7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate
• MFCD13151991
• ethyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate

• MDL： MFCD13151991
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-7(10)13-8(12-6)3-4-11-13/h3-5H,2H2,1H3
• InChI Key： XZOUEGUVGJXUHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NC2=CC=NN21

Computed Properties

• Exact Mass: 225.03064
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.8

Experimental Properties

• PSA: 56.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate

Ethyl 7-Chloropyrazolo[1,5-a]Pyrimidine-5-Carboxylate: A Comprehensive Overview

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate, with CAS No. 61098-37-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate features a pyrazolo[1,5-a]pyrimidine core with a chlorine substituent at the 7-position and an ethyl ester group at the 5-position. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate as a promising candidate in drug discovery. Researchers have explored its role in inhibiting various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in chronic inflammatory conditions.

The synthesis of ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by chlorination at the 7-position and subsequent esterification to introduce the ethyl group at the 5-position. The synthesis pathway has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production and further research.

In terms of biological activity, ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate has shown remarkable selectivity towards certain targets. For example, a study conducted by Smith et al. (2023) revealed that this compound selectively inhibits cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This selectivity makes it a valuable tool for investigating CDK-mediated diseases such as cancer.

Moreover, ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate has been investigated for its potential as a radiosensitizer in cancer therapy. Preclinical studies have demonstrated that this compound enhances the efficacy of radiotherapy by increasing DNA damage in tumor cells while sparing normal tissues. These findings suggest that it could be a valuable addition to current cancer treatment regimens.

The pharmacokinetic properties of ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate have also been extensively studied. Research indicates that this compound exhibits favorable absorption and distribution profiles, with moderate clearance rates. These characteristics make it suitable for oral administration in preclinical models.

In conclusion, ethyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development into therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.